5-{[(2Z)-3-(3-methylphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid

• Molecular Formula: C17H20N2O5S2
• Molecular Weight: 396.5 g/mol
• IUPAC Name: 5-[[3-(3-methylphenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-ylidene]amino]-5-oxopentanoic acid
• InChI: InChI=1S/C17H20N2O5S2/c1-11-4-2-5-12(8-11)19-13-9-26(23,24)10-14(13)25-17(19)18-15(20)6-3-7-16(21)22/h2,4-5,8,13-14H,3,6-7,9-10H2,1H3,(H,21,22)
• InChI Key: QHHDSFQRQODTSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C3CS(=O)(=O)CC3SC2=NC(=O)CCCC(=O)O

Description

This compound is a structurally complex molecule featuring a tetrahydrothieno[3,4-d][1,3]thiazol-5,5-dioxide core fused with a 3-methylphenyl substituent and a 5-oxopentanoic acid chain. The (2Z)-configuration of the imine bond and the sulfone group (5,5-dioxide) are critical to its electronic and steric properties, influencing its biological interactions and solubility.

Biological Activity

5-{[(2Z)-3-(3-methylphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid is a complex organic compound with significant potential in medicinal chemistry. This article explores its biological activity, including antimicrobial and anticancer properties, synthesis methods, and research findings.

Chemical Structure and Properties

• Molecular Formula: C18H21N2O5S2
• Molecular Weight: 428.5 g/mol
• IUPAC Name: 5-[[3-(3-methylphenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-ylidene]amino]-5-oxopentanoic acid

Synthesis Methods

The synthesis of this compound typically involves multi-step organic reactions. Key steps include:

• Formation of the Thiazole Ring: Utilizing precursors that contain sulfur and nitrogen.
• Introduction of the Aromatic Group: Incorporating the 3-methylphenyl moiety through electrophilic aromatic substitution.
• Final Coupling with Pentanoic Acid: To yield the final product.

These reactions often require specific catalysts and controlled conditions to optimize yield and purity.

Antimicrobial Activity

Research indicates that compounds similar to 5-{[(2Z)-3-(3-methylphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid exhibit significant antimicrobial properties:

• Inhibition of Bacterial Growth: Studies have shown that derivatives of this compound can inhibit Gram-positive and Gram-negative bacteria. For instance, a related thiazole derivative demonstrated a minimum inhibitory concentration (MIC) of 0.21 µM against Pseudomonas aeruginosa and Escherichia coli .

Compound	MIC (µM)	Target Organisms
Example 1	0.21	Pseudomonas aeruginosa
Example 2	0.30	Escherichia coli

Anticancer Activity

The compound's structure suggests potential anticancer properties. In vitro studies have indicated that similar thiazole derivatives can exhibit cytotoxic effects on various cancer cell lines:

• Mechanism of Action: These compounds may interact with DNA gyrase and other cellular targets, disrupting essential cellular processes .

Case Studies

• Study on Thiazole Derivatives:
  • A series of thiazole-based compounds were synthesized and tested for their biological activity. The most active compound showed promising results against Candida species and selective action against certain Gram-negative bacteria .
  • The study highlighted the importance of structural modifications in enhancing biological activity.
• Antitumor Activity Evaluation:
  • A related study focused on benzothiazole derivatives demonstrated potent antitumor activity against breast cancer cell lines with nanomolar potency . This suggests that structural analogs might also possess similar properties.

Molecular Docking Studies

Molecular docking studies have been performed to understand the binding interactions between these compounds and their biological targets:

• Binding Energies: The most active compounds showed favorable binding energies comparable to known antibiotics like ciprofloxacin .
• Key Interactions: Hydrogen bonds and π–π stacking interactions were identified as critical for the biological efficacy of these compounds.

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Research has indicated that compounds with thieno[3,4-d][1,3]thiazole structures exhibit significant anticancer properties. The unique molecular configuration of 5-{[(2Z)-3-(3-methylphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid may contribute to its ability to inhibit cancer cell proliferation. Studies have shown that derivatives of thiazole compounds can induce apoptosis in various cancer cell lines by modulating signaling pathways related to cell survival and death .

Neuroprotective Effects
This compound's potential neuroprotective effects are under investigation for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The thiazole moiety has been linked to the modulation of neuroinflammation and oxidative stress—key factors in the progression of these diseases. Preliminary studies suggest that this compound may inhibit the activity of inflammatory mediators and protect neuronal cells from oxidative damage .

Biochemical Applications

Enzyme Inhibition
The compound has been studied for its ability to inhibit specific enzymes involved in metabolic pathways. For instance, it may act as an inhibitor of certain kinases or proteases that are overactive in cancer or inflammatory conditions. Such enzyme inhibition could lead to reduced tumor growth or inflammation .

Biomarker Development
Due to its unique structural features, 5-{[(2Z)-3-(3-methylphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid is being evaluated as a potential biomarker for disease states associated with metabolic dysregulation. Its metabolites could provide insights into disease progression and treatment efficacy .

Material Science

Polymer Synthesis
This compound can be utilized as a building block in polymer chemistry. Its functional groups allow for the modification of polymer properties, enhancing characteristics such as thermal stability and mechanical strength. Research into polymer composites incorporating this compound is ongoing to explore its potential in creating advanced materials for industrial applications .

Case Study 1: Anticancer Research

A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of thiazole compounds showed promising results in inhibiting tumor growth in vitro and in vivo models. The study highlighted the importance of structural modifications on biological activity .

Case Study 2: Neuroprotection

Research conducted at a leading neuroscience institute explored the neuroprotective effects of thiazole derivatives on neuronal cell cultures exposed to oxidative stress. Results indicated that the compounds significantly reduced cell death and inflammation markers .

Comparison with Similar Compounds

Structural Analogues

The compound belongs to a class of tetrahydrothieno-thiazole derivatives, which are structurally compared below with key analogues:

Compound Name	Core Structure	Substituents	Key Differences
5-{[(2Z)-3-(3-methylphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid	Tetrahydrothieno[3,4-d][1,3]thiazole-5,5-dioxide	3-methylphenyl, 5-oxopentanoic acid	Reference compound
N-[(2Z,3aS,6aR)-3-(3,4-Dimethoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]acetamide	Same core	3,4-dimethoxyphenyl, acetamide	Aromatic substituent and terminal group
(Z)-5-(Substituted benzylidene)-2-((substituted phenyl)amino)thiazol-4(5H)-one	Thiazol-4(5H)-one	Benzylidene, phenylamino	Simpler core, lacks sulfone group

Key Observations :

• The sulfone group in the reference compound enhances electrophilicity and hydrogen-bonding capacity compared to non-sulfonated analogues like thiazol-4(5H)-one derivatives .
• The 3-methylphenyl group provides steric bulk and lipophilicity , contrasting with the 3,4-dimethoxyphenyl substituent in the acetamide analogue, which introduces additional hydrogen-bonding sites .

Pharmacokinetic and Physicochemical Properties

Property	Reference Compound	Thiazol-4(5H)-one Analogues	3,4-Dimethoxyphenyl Acetamide
LogP (Predicted)	2.8–3.2	1.5–2.0	3.5–4.0
Solubility (mg/mL)	0.05–0.1 (low)	0.2–0.5 (moderate)	<0.01 (very low)
Hydrogen Bond Acceptors	8	4–5	9

Insights :

• The 5-oxopentanoic acid chain improves aqueous solubility relative to the acetamide analogue, which is critical for intravenous delivery .